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Compound of Interest

Compound Name:
3-[(2,2,2-

Trifluoroethyl)amino]propan-1-ol

CAS No.: 767629-92-5

Cat. No.: B1438754

Get Quote

3-[(2,2,2-Trifluoroethyl)amino]propan-1-ol is a specialized chemical intermediate, likely

utilized in pharmaceutical synthesis and drug discovery.[1] Its structure combines a

propanolamine backbone with a trifluoroethyl group. In the absence of direct safety data, a

cautious approach grounded in the known hazards of its constituent moieties is essential.

Aminopropanols can be corrosive and cause severe skin and eye damage, while trifluoro-

substituted compounds can present unique metabolic and toxicological profiles.[1][2] This

guide, therefore, extrapolates potential hazards and handling protocols from documented

information on analogous substances to ensure a high level of safety in the laboratory.

Compound Identification and Properties
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Identifier Information

Chemical Name 3-[(2,2,2-Trifluoroethyl)amino]propan-1-ol

Synonym(s) 3-[(2,2,2-trifluoroethyl)amino]-1-propanol

CAS Number 767629-92-5

Molecular Formula C5H10F3NO

Molecular Weight 157.14 g/mol

Physical Form Liquid

Note: Properties for the specific compound are limited. Data from related compounds like 3-

Amino-1-propanol suggest a colorless liquid with a melting point around 10-12°C and a boiling

point between 184-187°C.[2][3] The trifluoroethyl group will likely influence these values.

Hazard Identification and Classification
Based on GHS classifications of related compounds such as 2-((2,2,2-

Trifluoroethyl)amino)ethan-1-ol and 3-Amino-1-propanol, this compound should be handled as

potentially hazardous.[2][4]

Anticipated GHS Hazard Classification:

Skin Corrosion/Irritation: Likely Category 1B or 2. Aminopropanols are known to cause

severe skin burns and irritation.[2][4][5]

Serious Eye Damage/Irritation: Likely Category 1. Direct contact can cause serious,

potentially irreversible eye damage.[2][4][6]

Acute Toxicity (Oral, Dermal, Inhalation): Potential for harm if swallowed, in contact with skin,

or if inhaled.[2][4]

Flammability: May be a combustible or flammable liquid.[4][6][7]

Signal Word:Danger[2][6]
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Potential Hazard Statements:

H226/H227: Flammable or combustible liquid and vapor.[4][7]

H302/H312/H332: Harmful if swallowed, in contact with skin, or if inhaled.[4]

H314: Causes severe skin burns and eye damage.[2][4][5]

H335: May cause respiratory irritation.[4][8]

Safe Handling and Storage Protocols
A proactive and informed approach to handling and storage is critical to mitigate risks.

Engineering Controls and Work Practices
All manipulations of 3-[(2,2,2-Trifluoroethyl)amino]propan-1-ol should occur in a well-

ventilated area, preferably within a certified chemical fume hood.[1][6] This is the primary

defense against inhalation of potentially harmful vapors or aerosols. Eyewash stations and

safety showers must be readily accessible and in good working order.[7]

Grounding and bonding of containers and receiving equipment are necessary during transfers

to prevent the buildup of static electricity, which could serve as an ignition source.[7][9] Use

only non-sparking tools and explosion-proof electrical equipment.[7][9]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is mandatory and should be based on a thorough risk

assessment.

Caption: Mandatory PPE for handling the compound.

Eye and Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-

inch) to protect against splashes.[2]

Skin and Body Protection: A complete chemical-resistant suit or, at a minimum, a lab coat

worn over personal clothing is required.[2] Select gloves that are resistant to aminopropanols
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and fluorinated compounds. Always inspect gloves for integrity before use and use proper

removal techniques to avoid skin contact.[2]

Respiratory Protection: If there is a risk of inhalation (e.g., heating, aerosolizing, or

inadequate ventilation), a NIOSH-approved respirator with appropriate cartridges must be

used.[10]

Storage Requirements
Proper storage is essential to maintain chemical integrity and prevent hazardous situations.

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[6][9]

Keep containers tightly closed and sealed upright to prevent leakage.[2][6]

The compound may be moisture-sensitive; consider storage under an inert atmosphere (e.g.,

nitrogen or argon).

Incompatible Materials: Avoid strong oxidizing agents, acids, bases, and metals.[7][11]

Emergency Procedures
Prompt and correct responses to emergencies can significantly reduce harm.

First-Aid Measures
Immediate medical attention is required in all cases of significant exposure.[7][11]

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Do not use

mouth-to-mouth resuscitation.[7][11] Call a physician or poison control center immediately.

In Case of Skin Contact: Immediately take off all contaminated clothing.[7] Rinse the affected

skin with plenty of water for at least 15 minutes.[7][11] Seek immediate medical attention as

chemical burns may result.[12]

In Case of Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids.[6] Remove contact lenses if present and easy to do.[6] Continue rinsing

and call a physician immediately.[2]
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If Swallowed: Do NOT induce vomiting.[6] Rinse mouth with water. Never give anything by

mouth to an unconscious person.[6] Call a physician or poison control center immediately.[2]

[7]

Accidental Release and Spill Response

Accidental Release Workflow

Spill Occurs Evacuate Area &
Ensure Ventilation [8]

Don Full PPE
(Including Respiratory Protection) [8]

Remove All
Ignition Sources [2, 3]

Contain Spill
(Use inert absorbent material like sand or vermiculite) [2, 8]

Collect Material
(Use non-sparking tools into a labeled, closed container) [2, 5, 8]

Clean Spill Area
Thoroughly

Dispose of Waste
(As hazardous material) [2, 5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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